Cas no 2228315-00-0 (1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228315-00-0
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6529364
• PubChem ID: 165735366
• Update Time: 2025-05-21

1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile
• 2228315-00-0
• EN300-1988332

• Inchi： 1S/C8H11NO3S/c1-13(11,12)3-2-8(6-9)4-7(10)5-8/h2-5H2,1H3
• InChI Key： NSPBJPYCIMZFJG-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C#N)CC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.4Ų

Additional information on 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228315-00-0)

1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile, identified by its CAS number 2228315-00-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic nitriles, characterized by its cyclobutane core substituted with a nitrile group and a methanesulfonyl ethyl side chain. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structure of 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile incorporates several key functional groups that contribute to its chemical reactivity and potential biological activity. The cyclobutane ring provides rigidity, which can be advantageous in designing molecules with specific binding properties. Additionally, the nitrile group is known for its ability to interact with biological targets through hydrogen bonding and dipole interactions, while the methanesulfonyl ethyl group introduces a polar moiety that may enhance solubility and metabolic stability.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their diverse pharmacological profiles. Studies have shown that such molecules can exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for developing novel therapeutics. The nitrile-containing derivatives are particularly noteworthy, as they have been implicated in the development of drugs targeting neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile is its potential as a bioisostere for other functional groups. Bioisosteres are molecules with similar physical and chemical properties but different atomic compositions, which can be used to optimize drug-like properties such as bioavailability, solubility, and metabolic stability. The methanesulfonyl ethyl group in this compound can be seen as a bioisostere for longer alkoxy or amino groups, offering a way to fine-tune the pharmacokinetic profile of drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile with greater accuracy. Molecular docking studies have suggested that this compound may interact with targets such as kinases and proteases, which are implicated in various diseases. These computational predictions provide a valuable starting point for experimental validation and further optimization.

The synthesis of 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile presents several challenges due to its complex structure. However, recent methodologies in organic synthesis have made it more feasible to access such molecules. For instance, transition metal-catalyzed reactions have been employed to construct the cyclobutane ring efficiently. Additionally, modern techniques in nitrile synthesis have improved the yield and purity of these derivatives, making them more suitable for downstream applications.

In the context of drug discovery, 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile represents an exciting opportunity for innovation. Its unique structural features suggest potential applications in treating conditions where modulating enzyme activity or receptor binding is crucial. For example, it may serve as a lead compound for developing treatments against inflammatory diseases or neurodegenerative disorders.

The pharmacokinetic properties of this compound are also of great interest. The presence of both polar and non-polar regions enhances its solubility in both aqueous and organic environments, which is beneficial for formulation development. Furthermore, the stability under various conditions makes it a viable candidate for further exploration in preclinical studies.

As research continues to uncover new therapeutic targets, compounds like 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile will play an increasingly important role in pharmaceutical development. The combination of structural diversity and predicted biological activity makes it a promising candidate for further investigation. Future studies may focus on optimizing its potency, selectivity, and pharmacokinetic profile to bring it closer to clinical application.

In conclusion, 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228315-00-0) is a fascinating compound with significant potential in medicinal chemistry. Its unique structure and functional groups make it an attractive scaffold for developing novel therapeutics. With ongoing advancements in synthetic methods and computational biology, this compound is poised to contribute to the next generation of pharmaceutical innovations.